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Compound of Interest

Compound Name: Chloropicrin

Cat. No.: B1668804

An In-depth Guide for Researchers and Scientists

Chloropicrin, a broad-spectrum antimicrobial agent, has been a cornerstone of agricultural soil
fumigation for decades. This technical guide provides a comprehensive review of its agricultural
uses, efficacy, and the scientific principles governing its application. It is intended for
researchers, scientists, and professionals in drug development seeking a detailed
understanding of this critical agricultural tool.

Physicochemical Properties

Chloropicrin (trichloronitromethane, CCIsNO2) is a colorless, oily liquid with a strong, pungent
odor.[1] Its key physical and chemical properties are summarized in Table 1.
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Property Value Reference
Molar Mass 164.38 g/mol [1]
Boiling Point 112 °C [1]
Vapor Pressure 23.2 mmHg at 25°C [2]
Water Solubility 2 g/L at 25°C [2]

Octanol-Water Partition
. 2.50 [3]
Coefficient (log Kow)

Soil Organic Carbon-Water

[2]

Partitioning Coefficient (Koc)

Agricultural Uses and Efficacy

Chloropicrin is primarily used as a pre-plant soil fumigant to control a wide range of soil-borne
pests, including fungi, nematodes, insects, and some weed seeds.[1][4] It is often used as a
standalone treatment or in combination with other fumigants like 1,3-dichloropropene.[1][5]

Fungicidal and Nematicidal Efficacy

Chloropicrin is highly effective against numerous soil-borne fungal pathogens and plant-
parasitic nematodes. Table 2 summarizes efficacy data from various studies.
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Application .
Target Pest Crop Efficacy Reference
Rate
Verticillium ) 125 Ibs/ac 84.8% reduction
) Chile Pepper ] o [6]
dahliae (TriClor EC) in infected plants
Root-knot
nematode ) 66.7% reduction
) Pineapple 83-204 Ibs/ac ) ) ) [4]
(Meloidogyne in root infection
spp.)
97.8% inhibition
Phytophthora Panax N in the second
) Not specified [7]
spp. notoginseng year after
fumigation
Significant
] - reduction in
Fusarium spp. Tomato Not specified ] [8]
population
density

A study on chile peppers demonstrated that application of TriClor EC (94% chloropicrin) at
125 Ib/ac resulted in a significant reduction in Verticillium wilt, with only 4.5% of plants infected
in treated plots compared to 29.7% in untreated plots.[6] This led to a 19% increase in
marketable yield.[6] In pineapple fields infested with root-knot nematodes, chloropicrin
application at 83-204 Ibs/acre reduced root infection from 90% to 30% and increased yield by
57%.[4]

Co-formulations

Chloropicrin is frequently co-formulated with other fumigants to broaden the spectrum of pest

control. For instance, Pic-Clor 60, a mixture of 60% chloropicrin and 40% 1,3-dichloropropene
(Telone), combines the fungicidal properties of chloropicrin with the nematicidal activity of 1,3-
D.[6]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pubs.nmsu.edu/research/horticulture/NMCA33/index.html
https://www.tricalafrica.com/Chloropicrin_and_Soil_Health.pdf
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2023.1225944/full
https://www.actahort.org/books/1142/1142_22.htm
https://www.benchchem.com/product/b1668804?utm_src=pdf-body
https://pubs.nmsu.edu/research/horticulture/NMCA33/index.html
https://pubs.nmsu.edu/research/horticulture/NMCA33/index.html
https://www.benchchem.com/product/b1668804?utm_src=pdf-body
https://www.tricalafrica.com/Chloropicrin_and_Soil_Health.pdf
https://www.benchchem.com/product/b1668804?utm_src=pdf-body
https://www.benchchem.com/product/b1668804?utm_src=pdf-body
https://www.benchchem.com/product/b1668804?utm_src=pdf-body
https://pubs.nmsu.edu/research/horticulture/NMCA33/index.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Efficacy Trial of Chloropicrin Formulations on Chile
Pepper

¢ Objective: To evaluate the effectiveness of different chloropicrin formulations in managing
soil-borne pathogens in chile pepper production.

o Experimental Design: Randomized complete block design with six replications.[6]
e Treatments:

o Untreated control.

o Pic-Clor 60 (60% chloropicrin, 40% Telone) at 60 Ib/ac and 120 Ib/ac.[6]

o Pic Plus (86% chloropicrin) at 60 Ib/ac and 120 Ib/ac.[6]

o TriClor EC (94% chloropicrin) at 125 Ib/ac (in a separate drip-irrigated field).[6]
e Application:

o Shank injection for Pic-Clor 60 and Pic Plus.[6]

o Drip irrigation for TriClor EC.[6]

o Soil temperature at application was 60°F, and soil moisture was approximately 60% of field
capacity.[6]

» Data Collection:
o Stand establishment (plants/plot) and plant vigor (height) measured bi-weekly.[6]
o Visual assessment of wilt disease one week before harvest.[6]
o Marketable green chile fruit weight at harvest.[6]

 Statistical Analysis: Analysis of variance (ANOVA) to compare treatment means.

Mode of Action and Environmental Fate
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The precise mode of action of chloropicrin is not fully understood but is considered to be
multi-site and non-specific.[1][9] It is believed to disrupt cellular processes in a wide range of
organisms.

Environmental Fate

Chloropicrin has a relatively short half-life in soil, ranging from hours to days, and is degraded
by soil microorganisms.[1][10] Its degradation is influenced by soil temperature and microbial
activity.[11] Studies have shown that the soil half-life of chloropicrin can range from 3.7 to 4.5
days.[2] It has low solubility in water and is not expected to leach into groundwater.[1][2] In the
atmosphere, it degrades via photolysis with a half-life of less than 8 hours.[2]

The following diagram illustrates the environmental fate of chloropicrin in an agricultural
setting.
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Environmental fate of chloropicrin in soil and atmosphere.

Effects on Soil Microbiome

Chloropicrin fumigation significantly alters the soil microbial community. While it reduces the

populations of pathogenic fungi and bacteria, it can also lead to a subsequent increase in

beneficial microorganisms.
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Studies have shown that populations of beneficial fungi such as Trichoderma spp. and bacteria
like Bacillus spp. and Pseudomonas spp. can increase in the weeks following fumigation.[4][8]
This shift in the microbial community is thought to contribute to the observed plant growth

promotion effect beyond just pathogen control.

The following diagram illustrates the impact of chloropicrin on the soil microbial community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668804?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

